N-(2-(1H-imidazol-4-yl)ethyl)-2-(cyclopropylmethoxy)isonicotinamide

• IUPAC Name: 2-(cyclopropylmethoxy)-N-[2-(1H-imidazol-5-yl)ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C15H18N4O2/c20-15(18-6-4-13-8-16-10-19-13)12-3-5-17-14(7-12)21-9-11-1-2-11/h3,5,7-8,10-11H,1-2,4,6,9H2,(H,16,19)(H,18,20)
• InChI Key: SXQSAUXEVCHKBL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=NC=CC(=C2)C(=O)NCCC3=CN=CN3
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol
• CAS No.: 2034244-90-9

Description

N-(2-(1H-imidazol-4-yl)ethyl)-2-(cyclopropylmethoxy)isonicotinamide is a useful research compound. Its molecular formula is C15H18N4O2 and its molecular weight is 286.335. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Screening and Activity

A study highlighted the synthesis and antimicrobial screening of imidazolidine derivatives of isonicotinamide, which demonstrated significant activity against bacterial, fungal, and mycobacterium strains. These findings suggest the potential application of such compounds in developing new antimicrobial agents (Patel, Paliwal, & Bhandari, 2017).

Synthesis and Chemical Reactions

• Efficient transesterification and acylation reactions mediated by N-heterocyclic carbene catalysts have been described, with imidazol-2-ylidenes, a family of N-heterocyclic carbenes (NHC), being efficient catalysts in these processes. This underscores the versatile role of imidazole derivatives in chemical synthesis (Grasa, Gueveli, Singh, & Nolan, 2003).
• Another study explored the synthesis of bicyclic imidazole, 1,2,4-triazole, and 1,3,5-triazine derivatives from N-cyanolactam 2-imines, showcasing the utility of these compounds in generating structurally complex and biologically significant molecules (Pätzel, Bohrisch, & Liebscher, 1991).

Catalytic Potential and Chemical Properties

• Research into a new class of stable, saturated N-heterocyclic carbenes with N-naphthyl substituents highlighted their synthesis, dynamic behavior, and catalytic potential. These findings indicate the significant catalytic applications of imidazole derivatives in various chemical reactions (Vieille-Petit, Luan, Mariz, Blumentritt, Linden, & Dorta, 2009).
• The study on the synthesis and central nervous system activity of N-substituted derivatives of 1-arylimidazolidyn-2-ylideneurea and products of their cyclization suggests the potential of these compounds in developing therapeutics with antinociceptive and serotoninergic activity (Szacon, Rzadkowska, Kaczor, Kędzierska, Mazur, Fidecka, & Matosiuk, 2015).